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Compound of Interest

Compound Name: Isomaltotriose

Cat. No.: B7823216 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Pure Isomaltotriose

This technical guide provides a comprehensive overview of the core physical and chemical

properties of pure isomaltotriose. It is intended for researchers, scientists, and drug

development professionals who utilize this oligosaccharide in their work. The guide includes a

summary of quantitative data, detailed experimental protocols for characterization, and

visualizations of relevant workflows and applications.

Core Physical and Chemical Properties
Isomaltotriose is a trisaccharide composed of three glucose units linked by α-1,6 glycosidic

bonds.[1] Its physical state at room temperature is typically a white to off-white lyophilized

powder.[2][3][4]

Quantitative Data Summary
The key physical and chemical characteristics of pure isomaltotriose are summarized in the

table below for easy reference and comparison.
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Property Value Citations

IUPAC Name

O-α-D-Glucopyranosyl-(1→6)-

O-α-D-glucopyranosyl-(1→6)-

D-glucose

Molecular Formula C₁₈H₃₂O₁₆

Molecular Weight 504.44 g/mol

CAS Number 3371-50-4

Appearance White to off-white powder

Melting Point >86°C (with decomposition)

Optical Rotation
[α]D²⁰ = +125° to +140° (c=1 in

water)

Solubility
Soluble in water; Slightly

soluble in DMSO.

Purity

Commercially available in

purities of >95% and ≥98% (by

TLC).

Experimental Protocols for Characterization
Detailed methodologies for determining the key physical properties of isomaltotriose are

outlined below. These protocols are foundational for quality control and experimental design in

research and development.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
This method is suitable for the quantitative analysis of isomaltotriose and the identification of

impurities.

Instrumentation: A High-Performance Liquid Chromatograph (HPLC) equipped with a

refractive index detector (RID).
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Column: An amino-based or amide column, such as an ACQUITY UPLC BEH Amide (1.7

µm, 2.1 mm i.d. × 15 cm), is effective for saccharide separation.

Mobile Phase: An isocratic mobile phase consisting of an acetonitrile/water mixture (e.g.,

77:23 v/v) is typically used.

Procedure:

Standard Preparation: Prepare a series of standard solutions of isomaltotriose in

deionized water at known concentrations (e.g., 0.1, 0.5, 1, 5, 10 mg/mL).

Sample Preparation: Accurately weigh and dissolve the isomaltotriose sample in

deionized water to a known concentration within the range of the standard curve. Filter the

solution through a 0.45 µm membrane filter.

Chromatography: Inject a fixed volume (e.g., 3 µL) of the standard and sample solutions

into the HPLC system. Maintain a constant column temperature (e.g., 40°C) and flow rate

(e.g., 0.25 mL/min).

Quantification: Identify the isomaltotriose peak based on its retention time compared to

the standard. Construct a calibration curve by plotting the peak area against the

concentration of the standards. Use this curve to determine the concentration and purity of

the sample.

Measurement of Optical Rotation
Optical rotation is a critical measure of the chiral nature and stereochemical purity of

isomaltotriose.

Instrumentation: A polarimeter with a sodium lamp (D-line, 589 nm).

Procedure:

Sample Preparation: Accurately prepare a solution of isomaltotriose in deionized water at

a specified concentration (e.g., 1 g/100 mL). Ensure the sample is fully dissolved and the

solution is free of air bubbles.

Blank Measurement: Fill the polarimeter cell with deionized water and zero the instrument.
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Sample Measurement: Rinse and fill the cell with the isomaltotriose solution. Measure

the angle of rotation. The measurement should be performed at a controlled temperature,

typically 20°C.

Calculation of Specific Rotation: Calculate the specific rotation using the formula: [[α]^T_λ

= \frac{α}{l \times c}] where:

[𝛼]𝜆
𝑇
[α]λT​

is the specific rotation.

T is the temperature in degrees Celsius.

λ is the wavelength of light.

α is the observed rotation.

l is the path length of the cell in decimeters.

c is the concentration in g/mL.

Analysis by Ion Chromatography-Tandem Mass
Spectrometry (IC-MS/MS)
This highly sensitive method is used for the detection and quantification of isomaltotriose in

complex matrices, such as fermented beverages or biological samples.

Instrumentation: An ion chromatography system coupled to a tandem mass spectrometer

with an electrospray ionization (ESI) source.

Column: A high-performance anion-exchange column designed for carbohydrate analysis,

such as a Dionex CarboPac™ series column.

Procedure:

Sample Preparation: Dilute the sample and purify it using a solid-phase extraction (SPE)

C18 cartridge to remove interfering substances.
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Chromatography: Inject the purified sample into the IC system. Elute with a sodium

hydroxide (NaOH) gradient.

Mass Spectrometry: Operate the mass spectrometer in negative ion mode. Use multiple-

reaction monitoring (MRM) for sensitive and specific detection of isomaltotriose and its

isomers.

Quantification: Qualify the compound based on retention time and specific ion transitions.

Quantify using an external standard calibration curve.

Visualizations: Workflows and Applications
Diagrams created using the DOT language provide clear visual representations of experimental

workflows and the relationships between concepts.

Enzymatic Assay Workflow
Isomaltotriose is a known substrate for enzymes such as α-glucosidase. The following

diagram illustrates a typical workflow for assaying the activity of this enzyme.
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Workflow for an α-glucosidase enzymatic assay using isomaltotriose.

Applications of Isomaltotriose
Isomaltotriose has several applications across different industries due to its specific chemical

properties. This diagram illustrates the logical relationships between its core characteristics and

its uses.
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Key properties and industrial applications of isomaltotriose.

Conclusion
Pure isomaltotriose is a well-characterized trisaccharide with defined physical and chemical

properties. Its analysis relies on standard analytical techniques such as HPLC and polarimetry,

with advanced methods like IC-MS/MS available for complex sample analysis. The unique

characteristics of isomaltotriose, including its role as a specific enzyme substrate and its

potential as a prebiotic, underpin its use in diverse fields ranging from biotechnology research

to pharmaceutical and food product development. This guide provides the foundational

technical information required for the effective application and study of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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